4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 4-[2-(2-phenylmethoxyphenoxy)ethyl]morpholine
• InChI: InChI=1S/C19H23NO3/c1-2-6-17(7-3-1)16-23-19-9-5-4-8-18(19)22-15-12-20-10-13-21-14-11-20/h1-9H,10-16H2
• InChI Key: RUEDGVYWXVLYIO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=CC=C2OCC3=CC=CC=C3

Description

4-[2-(Benzyloxy-phenoxy)-ethyl]-morpholine is a useful research compound. Its molecular formula is C19H23NO3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzyloxyphenol (4.0 g, 20 mmol), chloroethylmorpholine hydrochloride (3.72 g, 20 mmol) and K2CO3 (5.53 g, 40 mmol) were suspended in DMF (50 mL) under an atmosphere of argon and stirred at 105° C. for 17 h. The solvent was removed under reduced pressure and the residue was partitioned between water (80 mL) and Et2O (150 mL). The aqueous layer was extracted with Et2O (1×30 mL), the combined org. layers were dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by flash chromatography (0-10% MeOH in EtOAc) to give the title compound.